Cas no 1355220-20-0 (1-(4-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-ol)
1-(4-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1-(4-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-ol
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- Inchi: 1S/C13H21N3O/c1-3-12(17)11-9-15-13(8-10(11)2)16-6-4-14-5-7-16/h8-9,12,14,17H,3-7H2,1-2H3
- InChI Key: AXQZRDVYCKTUEF-UHFFFAOYSA-N
- SMILES: C(C1=C(C)C=C(N2CCNCC2)N=C1)(O)CC
1-(4-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM500191-1g |
1-(4-Methyl-6-(piperazin-1-yl)pyridin-3-yl)propan-1-ol |
1355220-20-0 | 97% | 1g |
$1190 | 2022-09-03 |
1-(4-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-ol Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1-(4-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-ol
Recent Advances in the Study of 1-(4-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-ol (CAS: 1355220-20-0)
The compound 1-(4-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-ol (CAS: 1355220-20-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.
One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research indicates that 1-(4-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-ol exhibits high affinity for certain receptors involved in neurological and inflammatory pathways. This has led to investigations into its potential use in treating neurodegenerative diseases and chronic inflammatory conditions. The compound's ability to modulate these pathways with high specificity makes it a valuable candidate for further study.
In a recent study published in the Journal of Medicinal Chemistry, researchers employed advanced computational modeling and in vitro assays to explore the binding dynamics of 1-(4-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-ol. The results demonstrated that the compound forms stable interactions with key amino acid residues in the target protein, suggesting a robust mechanism of action. These findings were further validated through X-ray crystallography, providing a detailed structural understanding of the compound's binding mode.
Another significant development is the optimization of the synthetic route for 1-(4-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-ol. A team of chemists recently reported a more efficient and scalable synthesis method, which could facilitate larger-scale production for preclinical and clinical studies. This advancement addresses previous challenges related to yield and purity, paving the way for more extensive research and potential commercialization.
Despite these promising findings, challenges remain. For instance, the pharmacokinetic properties of 1-(4-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-ol, such as its bioavailability and metabolic stability, require further investigation. Ongoing studies are exploring various formulations and derivatives to enhance these properties while maintaining the compound's therapeutic efficacy.
In conclusion, 1-(4-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-ol (CAS: 1355220-20-0) represents a promising avenue for drug discovery and development. Its unique structural and pharmacological profile, combined with recent advancements in synthesis and target engagement studies, underscores its potential as a therapeutic agent. Future research will likely focus on addressing the remaining challenges and advancing the compound through the drug development pipeline.
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